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Compound of Interest

Compound Name: Trimethyl orthobenzoate

Cat. No.: B1683259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards and toxicity of

trimethyl orthobenzoate in a laboratory setting. The information is compiled to ensure safe

handling, storage, and emergency response, tailored for professionals in research and drug

development.

Chemical and Physical Properties
Trimethyl orthobenzoate, with CAS number 707-07-3, is a combustible, colorless liquid.[1][2]

It is known to be moisture-sensitive.[1][3] A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value References

Molecular Formula C₁₀H₁₄O₃ [2][4][5]

Molecular Weight 182.22 g/mol [1][3][4][5]

Appearance Clear, colorless liquid [1][2]

Boiling Point 87-88 °C @ 7 mmHg [1][3][6]

Density 1.061 g/mL at 25 °C [3][6]

Flash Point 82 °C / 179.6 °F [5][7]

Refractive Index n20/D 1.489 [3]

Solubility

Soluble in organic solvents.[6]

No information available on

water solubility.[5]

Stability

Stable under normal

temperatures and pressures.

[1] Sensitive to moisture.[1][3]

Hazard Identification and GHS Classification
Trimethyl orthobenzoate is classified as a hazardous chemical.[7] The primary hazards are its

combustibility and its irritant effects on the skin, eyes, and respiratory system.[1][2][4][7]

GHS Classification Summary
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Hazard Class Category Hazard Statement References

Flammable Liquids Category 4
H227: Combustible

liquid
[7][8][9][10]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][4][7][8][10]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[2][4][7][8][10]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2][4][7][8][10]

Signal Word: Warning[7][8][10]

Toxicological Information
The toxicological properties of trimethyl orthobenzoate have not been fully investigated.[1]

[11] No acute toxicity data, such as LD50 or LC50 values, are currently available.[1][2]

However, the available information consistently indicates that it is an irritant.

Summary of Toxicological Effects
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Exposure Route Effect References

Inhalation

May cause respiratory tract

irritation.[1][2][4] Symptoms of

overexposure may include

headache, dizziness,

tiredness, nausea, and

vomiting.[2][7]

Skin Contact
Causes skin irritation.[1][2][4]

[7]

Eye Contact
Causes serious eye irritation.

[1][2][4][7]

Ingestion

The toxicological properties

have not been fully

investigated, but it may cause

digestive tract irritation.[1]

Chronic Exposure No information found.[1]

Carcinogenicity

Not listed as a carcinogen by

ACGIH, IARC, NTP, or CA

Prop 65.[1]

Sensitization No information available.[7]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of trimethyl orthobenzoate
are not publicly available. However, standard OECD (Organisation for Economic Co-operation

and Development) guidelines are typically followed for chemical hazard assessment.

General Methodology for Key Experiments:

Acute Oral Toxicity (OECD 423): This method involves the administration of the substance to

fasted animals in a stepwise procedure. The starting dose level is selected from one of four

fixed levels and the outcome (mortality or evident toxicity) determines the next step.
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Acute Dermal Irritation/Corrosion (OECD 404): This test involves applying the substance to

the shaved skin of an animal and observing for signs of erythema and edema at specified

intervals.

Acute Eye Irritation/Corrosion (OECD 405): The substance is applied to the eye of an animal,

and the degree of eye irritation/corrosion is evaluated by scoring lesions of the conjunctiva,

cornea, and iris at specific intervals.

Signaling Pathways and Workflows
The following diagrams illustrate the chemical structure and a general workflow for handling

hazardous chemicals in a laboratory setting.

Trimethyl Orthobenzoate
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Caption: Chemical structure of trimethyl orthobenzoate.
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Planning Phase
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Chemical Spill or Exposure Occurs

Assess the Situation
(Immediate Danger?)

Attend to Injured Personnel
(Administer First Aid)

Small, Controllable Spill?
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Activate Alarm

Contact Emergency Response Team

Use Spill Kit
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Yes

Large or Uncontrolled Spill

No

Decontaminate Area
and Affected Personnel

Complete Incident Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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